Cas no 2034304-88-4 (N-[8-(Methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-4-(trifluoromethyl)benzeneacetamide)

• Product Name: N-[8-(Methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-4-(trifluoromethyl)benzeneacetamide
• CAS No: 2034304-88-4
• MF: C₁₇H₂₁F₃N₂O₃S
• MW: 390.42045378685
• CID: 5377188
• Update Time: 2025-05-26

N-[8-(Methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-4-(trifluoromethyl)benzeneacetamide Chemical and Physical Properties

Names and Identifiers

• N-[8-(Methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-4-(trifluoromethyl)benzeneacetamide

• Inchi： 1S/C17H21F3N2O3S/c1-26(24,25)22-14-6-7-15(22)10-13(9-14)21-16(23)8-11-2-4-12(5-3-11)17(18,19)20/h2-5,13-15H,6-10H2,1H3,(H,21,23)
• InChI Key： UTKMIPILSOJTIX-UHFFFAOYSA-N
• SMILES： C1(CC(NC2CC3N(S(C)(=O)=O)C(CC3)C2)=O)=CC=C(C(F)(F)F)C=C1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.72±0.20(Predicted)

Additional information on N-[8-(Methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-4-(trifluoromethyl)benzeneacetamide

Comprehensive Analysis of N-[8-(Methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-4-(trifluoromethyl)benzeneacetamide (CAS No. 2034304-88-4)

N-[8-(Methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-4-(trifluoromethyl)benzeneacetamide (CAS No. 2034304-88-4) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique 8-azabicyclo[3.2.1]octane core, combined with a trifluoromethylbenzeneacetamide moiety, makes it a promising candidate for drug discovery, particularly in targeting neurological and metabolic disorders. Researchers are increasingly exploring its potential as a modulator of specific receptors, aligning with current trends in precision medicine and personalized therapeutics.

The compound's methylsulfonyl group enhances its solubility and bioavailability, addressing one of the key challenges in modern drug development. Recent studies highlight its relevance in addressing neurodegenerative diseases, a hot topic in medical research due to the rising global prevalence of conditions like Alzheimer's and Parkinson's. Its trifluoromethyl substituent further contributes to its metabolic stability, a feature highly sought after in the design of next-generation pharmaceuticals. This aligns with frequent search queries such as "new treatments for neurodegenerative disorders" and "bioavailability optimization in drug design."

From a synthetic chemistry perspective, CAS No. 2034304-88-4 presents intriguing challenges and opportunities. The 8-azabicyclo[3.2.1]octane scaffold is a privileged structure in medicinal chemistry, often associated with high binding affinity to biological targets. Its synthesis involves multi-step organic transformations, including sulfonylation and amide coupling, which are critical techniques in modern synthetic laboratories. These aspects resonate with search trends like "advanced organic synthesis techniques" and "scaffold-based drug discovery."

In the context of AI-driven drug discovery, N-[8-(Methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-4-(trifluoromethyl)benzeneacetamide serves as an excellent case study. Computational models predict its interactions with various enzymes and receptors, reducing the time and cost associated with traditional drug screening. This connects with trending searches such as "machine learning in pharmaceutical R&D" and "in silico drug design," reflecting the growing intersection of technology and life sciences.

Environmental and regulatory considerations are also paramount when discussing CAS No. 2034304-88-4. The compound's trifluoromethyl group, while beneficial for drug stability, requires careful assessment regarding biodegradability and ecological impact. This aligns with increasing public interest in "green chemistry" and "sustainable pharmaceuticals," as evidenced by rising search volumes for these terms. Researchers are actively investigating greener synthetic routes and safer alternatives to minimize environmental footprints.

In conclusion, N-[8-(Methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-4-(trifluoromethyl)benzeneacetamide represents a fascinating intersection of chemistry, biology, and technology. Its structural complexity, therapeutic potential, and relevance to contemporary research trends make it a compound of significant scientific interest. As the pharmaceutical industry continues to evolve, compounds like this will play a pivotal role in addressing unmet medical needs and advancing human health.